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Compound of Interest

Compound Name: Bucrilate

Cat. No.: B091031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biocompatibility and degradation

products of bucrilate, also known as n-butyl cyanoacrylate (NBCA). Bucrilate is a widely used

medical tissue adhesive with applications ranging from wound closure to vascular embolization.

[1] A thorough understanding of its interaction with biological systems and its degradation

profile is critical for its safe and effective use in clinical and research settings.

Biocompatibility Profile
Bucrilate generally exhibits good biocompatibility, allowing for normal tissue healing.[2]

However, like all foreign materials, it can elicit a host tissue response. The extent of this

response is influenced by factors such as the application site and the volume of adhesive used.

Longer-chain cyanoacrylates, like bucrilate, are considered less histotoxic than their shorter-

chain counterparts (e.g., methyl- and ethyl-cyanoacrylate).[3]

In Vitro Biocompatibility
In vitro studies are crucial for initial biocompatibility screening. Common assays evaluate

cytotoxicity, cell viability, and proliferation in the presence of the material.
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Cell Line Assay Key Findings Reference

L929 Mouse

Fibroblasts
Direct Contact Assay

All cyanoacrylates

tested were cytotoxic

and inhibited cell

proliferation.

[4]

L929 Mouse

Fibroblasts
Elution Test

A 1:10 dilution of

ethyl-2-cyanoacrylate

extract resulted in an

approximate 10%

decrease in cells,

while a 1:1 dilution led

to a 30-45%

decrease.

[5]

Human Oral

Osteoblasts

Direct Contact, MTT

Assay

Ethyl-2-cyanoacrylate

was found to be

biocompatible, with no

significant difference

in optical densities

compared to the

control. Methyl-2-

cyanoacrylate showed

significant toxicity.

[6]

Human Oral

Fibroblasts

Direct Contact, MTT

Assay, Crystal Violet

Staining

Polymerized

commercial

cyanoacrylates

released substances

toxic to cells, with

inhibitory zones of

200-1000 microns

persisting for two

weeks.

[7]

Mouse Fibroblast

L929

WST Assay (Direct

and Indirect Contact)

Prepolymerized allyl

2-cyanoacrylate

(PACA) and

Dermabond® (octyl-2-

[8]
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cyanoacrylate)

showed similar and

increasing cell viability

over 72 hours in direct

contact tests. Indirect

contact showed over

80% cell viability.

In Vivo Biocompatibility
In vivo studies provide a more comprehensive understanding of the tissue response to

bucrilate over time, including inflammation, foreign body reaction, and fibrosis.
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Animal Model
Application
Site

Time Points
Histological
Findings

Reference

Sprague-Dawley

Rats

Cervical Deep

Tissues

30, 90, 180, 360

days

Mild initial

inflammation that

significantly

decreased over

time. A stable

foreign body

reaction and

Grade 1 fibrosis

were observed

throughout the

study.

[9][10][11]

Wistar Albino

Rats

Dorsal Skin

Incisions
3, 7, 14, 21 days

N-butyl-

cyanoacrylate

showed less

polymorphonucle

ar infiltrate and

greater fibroblast

proliferation

compared to silk

and polyglactin

910 sutures,

leading to faster

remodeling.

[2]

Wistar Rats Subcutaneous

Tissue

7, 21, 45 days N-butyl-

cyanoacrylate

(Histoacryl)

showed a more

aggressive

inflammatory

reaction

compared to

alpha-

cyanoacrylate

but the

[12]
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inflammation

decreased over

time.

Rabbits

Subcutaneous

Pocket (glued to

auricular

cartilage)

1, 2, 4, 12, 24,

48 weeks

N-butyl-

cyanoacrylate

(Histoacryl)

showed mild

acute

inflammation and

a mild foreign

body giant cell

reaction, with

minimal

histotoxicity.

Ethyl-2-

cyanoacrylate

(Krazy Glue)

demonstrated

severe

histotoxicity.

[3]

Degradation Profile
The degradation of bucrilate in a physiological environment is a key aspect of its

biocompatibility, as the degradation products can influence the local tissue response. The

primary mechanism of degradation for poly(alkyl cyanoacrylates) is through hydrolytic scission

of the polymer chain.[13]

Degradation Products
The main degradation products of polymerized n-butyl cyanoacrylate are:

Formaldehyde: A known cytotoxic agent that can contribute to tissue inflammation.[13][14]

Butyl Cyanoacetate: The other primary product of hydrolytic scission.[13]
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The rate of degradation, and therefore the concentration of these products at the tissue

interface, is influenced by the length of the alkyl chain. Longer chains, as in bucrilate, degrade

more slowly, which is believed to contribute to their improved biocompatibility compared to

shorter-chain cyanoacrylates.[13] Thermal degradation of cyanoacrylate polymers primarily

results in the quantitative conversion back to the monomer through a process of chain

unzipping.[15]

Bucrilate Degradation Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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